tert-Butyl 5-formyl-2-azaspiro[3.3]heptane-2-carboxylate

• IUPAC Name: tert-butyl 7-formyl-2-azaspiro[3.3]heptane-2-carboxylate
• InChI: InChI=1S/C12H19NO3/c1-11(2,3)16-10(15)13-7-12(8-13)5-4-9(12)6-14/h6,9H,4-5,7-8H2,1-3H3
• InChI Key: LKQWMJOUDZLUOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CCC2C=O
• Molecular Formula: C12H19NO3
• Molecular Weight: 225.28 g/mol
• CAS RN: 1824074-15-8

Description

“tert-Butyl 5-formyl-2-azaspiro[3.3]heptane-2-carboxylate” is a chemical compound with the molecular formula C12H19NO3. It is a solid substance and is used as a reagent in the preparation of various derivatives.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 225.29. The storage temperature is under -20°C in an inert atmosphere.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Routes : tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate has been synthesized through efficient and scalable routes. This compound offers a versatile platform for selective derivations on the azetidine and cyclobutane rings, enabling the exploration of novel compounds in chemical spaces complementary to piperidine ring systems (Meyers et al., 2009).

• Regioselective Cycloaddition : The compound has been used in the regioselective cycloaddition of C-aryl- and C-carbamoylnitrones, leading to the formation of substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates (Molchanov & Tran, 2013).

• Enantioselective Synthesis : An enantioselective approach to synthesize 4-substituted proline scaffolds, such as tert-Butyl (S)-4-methyleneprolinate, has been developed. This process is crucial for the industrial synthesis of antiviral drugs like ledipasvir (López et al., 2020).

• Synthesis of Amino Acids : The synthesis of novel amino acids such as 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid has been achieved, adding to the family of sterically constrained amino acids for use in chemistry, biochemistry, and drug design (Radchenko et al., 2010).

Applications in Organic Chemistry and Drug Design

• Spirocyclic Compounds Synthesis : Research has been conducted on the synthesis of spirocyclic compounds, which are crucial in the development of biologically active heterocyclic compounds (Moskalenko & Boev, 2012).

• Glutamic Acid Analogue : A method to synthesize a glutamic acid analogue from L-serine using a 7-azabicyclo[2.2.1]heptane framework was developed. This synthesis is significant in medicinal chemistry (Hart & Rapoport, 1999).

• Preparation for Pharmaceutical Synthesis : The enantiomerically pure tert-butyl-(1R,4S,6R)-4-(hydroxymethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate has been efficiently synthesized, which is significant for pharmaceutical applications (Maton et al., 2010).

• Applications in NMR Spectroscopy : NMR spectroscopy has been applied to determine the absolute configurations of certain derivatives of tert-butyl-azaspiro compounds, highlighting the compound's utility in stereochemical analysis (Jakubowska et al., 2013).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has a signal word of "Warning". The hazard statements include H302, indicating that it is harmful if swallowed. Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).